tert-Butyl [3-(hydroxymethyl)cyclohexyl]carbamate

• IUPAC Name: tert-butyl N-[3-(hydroxymethyl)cyclohexyl]carbamate
• InChI: InChI=1S/C12H23NO3/c1-12(2,3)16-11(15)13-10-6-4-5-9(7-10)8-14/h9-10,14H,4-8H2,1-3H3,(H,13,15)
• InChI Key: LBJSEPNOVVUVJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCC(C1)CO
• Molecular Formula: C12H23NO3
• Molecular Weight: 229.32 g/mol
• CAS RN: 347184-89-8

Description

“tert-Butyl [3-(hydroxymethyl)cyclohexyl]carbamate” is a chemical compound with the molecular formula C12H23NO3. It has a molecular weight of 229.32. The compound is also known by its IUPAC name, tert-butyl (3-(hydroxymethyl)cyclohexyl)carbamate.

Scientific Research Applications

Synthesis of N-Boc-protected Anilines

tert-Butyl carbamate is used in palladium-catalyzed synthesis of N-Boc-protected anilines. This process is crucial in the production of certain pharmaceuticals and other chemical products.

Synthesis of Tetrasubstituted Pyrroles

It has been used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position. These compounds have significant applications in medicinal chemistry.

Synthesis routes and methods I

Procedure details

To a solution of methyl 3-(tert-butoxycarbonylamino)cyclohexanecarboxylate (9 mmol) in THF/MeOH/CH2Cl2 (36 ml, 10:1:1) was added NaBH4 (22.5 mmol) and stirred at rt overnight. The reaction was quenched with water and extracted with CH2Cl2 (3×10 mL). The extracts were combined and dried using anhydrous sodium sulfate. The product was purified using Biotage.

Synthesis routes and methods II

Procedure details

To a mixture of 3-[(tert-butoxycarbonyl)amino]cyclohexanecarboxylic acid (from Alfa Aesar, 3.3 g, 14 mmol) and triethylamine (3.8 mL, 27 mmol) in tetrahydrofuran (40 mL) at 0° C. was added dropwise ethyl chloroformate (1.9 mL, 20 mmol). The mixture was stirred at 0° C. for 10 min and then at room temperature for 20 min. The mixture was filtered to remove the white solid and then cooled to 0° C. A mixture of sodium tetrahydroborate (1.0 g, 27 mmol) and methanol (1 mL) was added slowly. The mixture was stirred at room temperature for 1 h. The mixture was quenched with 1N aq. HCl solution and extracted with EtOAc. The extracts were concentrated and purified on silica gel column (eluting with 75% EtOAc in hexanes) to give the desired product (2.88 g, 92%). LCMS calculated for C13H23NO3Na (M+Na)+: m/z=252.2. Found: 252.1.